Cas no 773120-67-5 (2-Propenoic acid,2-methyl-3-(1H-pyrrol-2-yl)-)

• Product Name: 2-Propenoic acid,2-methyl-3-(1H-pyrrol-2-yl)-
• CAS No: 773120-67-5
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 551996
• PubChem ID: 53471815
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-3-(1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-3-(1H-pyrrol-2-yl)-
• 2-Propenoicacid,2-methyl-3-(1H-pyrrol-2-yl)-(9CI)
• 2-methyl-3-(1H-pyrrol-2-yl)prop-2-enoic acid
• SCHEMBL18190342
• AKOS006295774
• 2-Methyl-3-(1H-pyrrol-2-yl)acrylic acid
• 773120-67-5

• Inchi： 1S/C8H9NO2/c1-6(8(10)11)5-7-3-2-4-9-7/h2-5,9H,1H3,(H,10,11)/b6-5+
• InChI Key： RNZIGTAMSNGAND-AATRIKPKSA-N
• SMILES： OC(/C(/C)=C/C1=CC=CN1)=O

Computed Properties

• Exact Mass: 151.063
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 53.1A^2
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles